Cas no 40811-67-4 ((3E)-3-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indol-2-one)

(3E)-3-{4-(Dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indol-2-one is a structurally distinct indole-derived compound featuring a conjugated π-system with a dimethylamino-substituted phenyl group. This configuration imparts notable electronic properties, making it valuable in organic synthesis and materials science applications. The extended conjugation enhances its potential as a chromophore, useful in photophysical studies or dye-sensitized systems. Its rigid molecular framework and electron-donating dimethylamino group contribute to stability and tunable reactivity, particularly in reactions involving electrophilic or photochemical pathways. The compound’s well-defined structure also facilitates precise modifications for targeted applications in pharmaceuticals or optoelectronic materials. High purity and consistent synthesis protocols ensure reproducibility for research and industrial use.

(3E)-3-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indol-2-one structure

40811-67-4 structure

Product Name:(3E)-3-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indol-2-one

CAS No:40811-67-4

MF:C₁₇H₁₆N₂O

MW:264.321743965149

MDL:MFCD00118147

CID:5453642

PubChem ID:5353593

Update Time:2025-05-28

(3E)-3-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

- 3-(4-Dimethylamino-benzylidene)-1,3-dihydro-indol-2-one
- (3E)-3-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indol-2-one
- MDL： MFCD00118147
- Inchi： 1S/C17H16N2O/c1-19(2)13-9-7-12(8-10-13)11-15-14-5-3-4-6-16(14)18-17(15)20/h3-11H,1-2H3,(H,18,20)/b15-11+
- InChI Key： UAKWLVYMKBWHMX-RVDMUPIBSA-N
- SMILES： N1C2=C(C=CC=C2)/C(=C\C2=CC=C(N(C)C)C=C2)/C1=O

(3E)-3-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indol-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-21584684-0.05g	(3E)-3-{[4-(dimethylamino)phenyl]methylidene}-2,3-dihydro-1H-indol-2-one	40811-67-4		0.05g	$550.0	2023-09-16

(3E)-3-{4-(dimethylamino)phenylmethylidene}-2,3-dihydro-1H-indol-2-one Production Method

Production Method 1

59-48-3

100-10-7

40811-67-4

90828-16-3

Reaction Conditions

1.1 Catalysts: Piperidine Solvents: Ethanol ; 14 - 18 h, 90 °C

Reference

: Highly Efficient Oxindole-Based Molecular Photoswitches

Doellerer, Daniel ; Pooler, Daisy R. S. ; Guinart, Ainoa ; Crespi, Stefano ; Feringa, Ben L., Chemistry - A European Journal, 2023, 29(55),

Production Method 2

59-48-3

100-10-7

40811-67-4

90828-16-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetic acid , Water ; 3 h, reflux
1.2 Solvents: Water ; rt

Reference

: Design, Synthesis, and Characterization of 3-(Benzylidene)indolin-2-one Derivatives as Ligands for α-Synuclein Fibrils

Chu, Wenhua; Zhou, Dong; Gaba, Vrinda; Liu, Jialu; Li, Shihong; et al, Journal of Medicinal Chemistry, 2015, 58(15), 6002-6017

Production Method 3

59-48-3

100-10-7

40811-67-4

90828-16-3

Reaction Conditions

1.1 Catalysts: Piperidine Solvents: Ethanol ; 4 h, reflux

Reference

: 3-aryl-indolinones derivatives as antiplasmodial agents: synthesis, biological activity and computational analysis

Luczywo, Ayelen; Gonzalez, Lucia G.; Aguiar, Anna C. C.; Oliveira de Souza, Juliana; Souza, Guilherme E.; et al, Natural Product Research, 2022, 36(15), 3887-3893

Production Method 4

59-48-3

100-10-7

40811-67-4

90828-16-3

Reaction Conditions

1.1 Catalysts: Piperidine Solvents: Methanol ; 3.5 h, reflux

Reference

: Synthesis of 3-arylmethyl-2-oxindole derivatives and their effects on neuronal cell death

Furuta, Kyoji; Mizuno, Yosuke; Maeda, Masahide; Koyama, Hiroko; Hirata, Yoko, Chemical & Pharmaceutical Bulletin, 2017, 65(11), 1093-1097

Production Method 5

5812-07-7

40811-67-4

90828-16-3

Reaction Conditions

Reference

: Investigation of triazole-linked indole and oxindole glycoconjugates as potential anticancer agents: novel Akt/PKB signaling pathway inhibitors

Nagarsenkar, Atulya; Prajapti, Santosh Kumar; Guggilapu, Sravanthi Devi; Birineni, Swetha; Sravanti Kotapalli, Sudha; et al, MedChemComm, 2016, 7(4), 646-653